![molecular formula C17H13F3N4OS B2945201 1-((3-(Thiophen-2-yl)pyrazin-2-yl)methyl)-3-(4-(trifluoromethyl)phenyl)urea CAS No. 2034313-26-1](/img/structure/B2945201.png)
1-((3-(Thiophen-2-yl)pyrazin-2-yl)methyl)-3-(4-(trifluoromethyl)phenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((3-(Thiophen-2-yl)pyrazin-2-yl)methyl)-3-(4-(trifluoromethyl)phenyl)urea, also known as TPU-0033, is a small molecule drug candidate that has shown promising results in scientific research applications.
Scientific Research Applications
Pharmaceutical Industry
Thiophene derivatives exhibit a range of therapeutic properties and have been used as intermediaries in pharmaceuticals. They have shown potential in treating various diseases due to their antiviral , antitumor , and antimicrobial activities .
Agrochemical Industry
In agriculture, thiophene derivatives are used due to their effectiveness as intermediaries with various applications, potentially including pest control and crop protection .
Material Science
These compounds are utilized in material science for their properties as semiconductors , solar cells , organic field-effect transistors , and electroluminescents . They play a crucial role in the development of advanced materials and devices .
Industrial Chemistry
Thiophene derivatives serve as corrosion inhibitors in industrial chemistry, helping to protect materials from degradation .
Anti-Inflammatory Activity
Some thiophene-based compounds target enzymes involved in inflammatory pathologies such as asthma, anaphylactic shock, and cardiovascular diseases, indicating their potential as anti-inflammatory agents .
Antimicrobial Activity
Research has been conducted to prove the efficacy of thiophene derivatives as antimicrobial agents against various microbial infections, which could be significant in the development of new antibiotics .
properties
IUPAC Name |
1-[(3-thiophen-2-ylpyrazin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N4OS/c18-17(19,20)11-3-5-12(6-4-11)24-16(25)23-10-13-15(22-8-7-21-13)14-2-1-9-26-14/h1-9H,10H2,(H2,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXDIGEJOUKRJMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC=CN=C2CNC(=O)NC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((3-(Thiophen-2-yl)pyrazin-2-yl)methyl)-3-(4-(trifluoromethyl)phenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.